![molecular formula C16H16FNO2 B7569483 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide](/img/structure/B7569483.png)
2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide
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Overview
Description
2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide, also known as FPEA, is a chemical compound that has been the subject of scientific research due to its potential as a therapeutic agent. FPEA belongs to the class of compounds known as phenylacetamides, which have been shown to exhibit a range of biological activities.
Mechanism of Action
The exact mechanism of action of 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide is not fully understood, but it is thought to involve modulation of the brain's neurotransmitter systems, particularly the serotonergic and dopaminergic systems. This compound has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter systems, antioxidant activity, and anti-inflammatory effects. This compound has also been shown to improve mitochondrial function, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide as a research compound is its relatively low toxicity and lack of significant side effects. However, this compound is not widely available and can be expensive to synthesize, which may limit its use in some research settings.
Future Directions
Future research on 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide could explore its potential as a therapeutic agent in a range of conditions, including depression, anxiety, and cognitive impairment. Additional studies could also investigate the mechanisms underlying this compound's effects and identify potential targets for drug development. Finally, further research could explore the potential of this compound as a neuroprotective agent in conditions such as Parkinson's disease and Alzheimer's disease.
Synthesis Methods
The synthesis of 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide can be achieved through a multi-step process that involves the reaction of 3-fluoroaniline with 2-bromo-1-phenylethanol to form 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)amine. This intermediate product is then treated with acetic anhydride to yield this compound.
Scientific Research Applications
2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide has been studied for its potential as a therapeutic agent in a range of conditions, including depression, anxiety, and cognitive impairment. In animal studies, this compound has been shown to exhibit antidepressant and anxiolytic effects, as well as improve cognitive function.
Properties
IUPAC Name |
2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNO2/c17-14-8-4-5-12(9-14)10-16(20)18-15(11-19)13-6-2-1-3-7-13/h1-9,15,19H,10-11H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHNTUVOFKWYSPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CO)NC(=O)CC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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